Cas no 1823845-20-0 (2-(2-Chloro-4-hydroxyphenyl)propanenitrile)

• Product Name: 2-(2-Chloro-4-hydroxyphenyl)propanenitrile
• CAS No: 1823845-20-0
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 5991174
• PubChem ID: 130135009
• Update Time: 2025-08-02

2-(2-Chloro-4-hydroxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1823845-20-0
• 2-(2-chloro-4-hydroxyphenyl)propanenitrile
• EN300-1983371
• 2-(2-Chloro-4-hydroxyphenyl)propanenitrile

• Inchi： 1S/C9H8ClNO/c1-6(5-11)8-3-2-7(12)4-9(8)10/h2-4,6,12H,1H3
• InChI Key： OFMZHMMSDQLFQB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C#N)C)O

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 2-(2-Chloro-4-hydroxyphenyl)propanenitrile

2-(2-Chloro-4-hydroxyphenyl)propanenitrile: A Comprehensive Overview

2-(2-Chloro-4-hydroxyphenyl)propanenitrile, also known by its CAS number 1823845-20-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorinated aromatic ring, a hydroxyl group, and a nitrile functional group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 2-(2-Chloro-4-hydroxyphenyl)propanenitrile involves multi-step organic reactions, often employing catalytic processes to achieve high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to explore enantiomerically pure derivatives of this compound, which are highly valuable in chiral drug development. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated the use of this compound as a key intermediate in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders.

In terms of its physical properties, 1823845-20-0 exhibits a melting point of approximately 155°C and a boiling point around 370°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control during large-scale production.

The biological activity of 2-(2-Chloro-4-hydroxyphenyl)propanenitrile has been extensively studied in recent years. Preclinical studies have shown that this compound possesses potent antioxidant properties, which could be harnessed in the development of novel therapeutic agents for oxidative stress-related diseases. Additionally, research conducted at leading pharmaceutical companies has highlighted its potential as an inhibitor of key enzymes involved in inflammatory pathways, further underscoring its therapeutic potential.

In the context of environmental impact, the degradation pathways of CAS 1823845-20-0 have been investigated to assess its eco-toxicological profile. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This information is critical for regulatory compliance and sustainable chemical management practices.

The application of 1823845-20-0 extends beyond pharmaceuticals into the realm of agrochemicals. Recent breakthroughs have revealed its role as an intermediate in the synthesis of novel pesticides with enhanced efficacy and reduced environmental impact. Collaborative efforts between academic institutions and agricultural research organizations have paved the way for field trials aimed at evaluating its performance under real-world conditions.

In conclusion, 1823845-20-0, or 2-(Chloro-4-hydroxyphenyl)propanenitrile, stands as a testament to the continuous innovation in chemical synthesis and application. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for diverse industrial applications. As ongoing studies unravel its full potential, this compound is poised to make significant contributions to both scientific advancement and societal well-being.